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Compound of Interest

Compound Name: Iopamidol-d8

Cat. No.: B12414478 Get Quote

This technical guide provides a comprehensive overview of the safety data for Iopamidol-d8, a

deuterated analog of the nonionic, X-ray iodinated contrast agent, Iopamidol.[1][2] Intended for

researchers, scientists, and professionals in drug development, this document summarizes key

safety, handling, and toxicological information. Given the limited availability of a specific Safety

Data Sheet (SDS) for the deuterated compound, this guide primarily leverages data from the

well-characterized parent compound, Iopamidol, with the explicit understanding that the safety

and handling protocols are largely translatable.

Chemical and Physical Properties
Iopamidol-d8 is the deuterium-labeled version of Iopamidol.[1][2] The primary physical

difference is its molecular weight due to the presence of eight deuterium atoms. The key

chemical and physical properties are summarized below.
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Property Value Source

Molecular Formula C17H14D8I3N3O8 [3]

Molecular Weight 785.13 g/mol

IUPAC Name

5-[[(2S)-2-

hydroxypropanoyl]amino]-2,4,6

-triiodo-1-N,3-N-bis(1,1,3,3-

tetradeuterio-1,3-

dihydroxypropan-2-

yl)benzene-1,3-dicarboxamide

CAS Number 1795778-90-3

Appearance
White crystalline, odorless

powder

Solubility Soluble in water and methanol

Melting Point
Decomposes without melting

(>273°C)

pKa (25 °C) 10.70

Toxicological Data
The toxicological profile of Iopamidol has been extensively studied. It is generally considered to

have low toxicity upon acute exposure. The following table summarizes key toxicity data for

Iopamidol, which is expected to be comparable for Iopamidol-d8.
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Route of
Administration

Species LD50 Source

Oral Rat >49000 mg/kg

Intraperitoneal Rat 35000 mg/kg

Subcutaneous Rat >49000 mg/kg

Intravenous Rat 22044 mg/kg

Intraarterial Rat 13268 mg/kg

Oral Mouse >49000 mg/kg

Intraperitoneal Mouse 40825 mg/kg

Subcutaneous Mouse >49000 mg/kg

Intravenous Mouse 33000 mg/kg

Intracerebral Mouse 3000 mg/kg

Intravenous Dog 35000 mg/kg

Intravenous Rabbit 20000 mg/kg

Parenteral Rabbit 510 mg/kg

Health Effects:

Acute Effects: Iopamidol is not considered a significant irritant to the skin or eyes, though

direct contact may cause transient discomfort. Inhalation of small amounts is not expected to

cause symptoms. Ingestion of large amounts may lead to gastrointestinal issues like nausea,

vomiting, and diarrhea.

Chronic Effects: There is limited evidence suggesting that skin contact may cause a

sensitization reaction in some individuals.

Carcinogenicity and Mutagenicity: Studies on Iopamidol have not shown it to be mutagenic.

Carcinogenicity data is not readily available.
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Iopamidol-d8 are not

publicly available. However, the provided data for Iopamidol would have been generated using

standardized OECD (Organisation for Economic Co-operation and Development) or similar

guidelines for acute toxicity testing. These generally involve the administration of the substance

to laboratory animals via different routes to determine the lethal dose (LD50).

Hazard Identification and Handling
Based on the available data for Iopamidol, Iopamidol-d8 is not classified as a hazardous

substance. However, standard laboratory precautions should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields are recommended.

Hand Protection: Wear suitable protective gloves.

Skin and Body Protection: A lab coat should be worn.

Respiratory Protection: Not typically required under normal use with adequate ventilation.

Handling and Storage:

Handling: Avoid contact with skin and eyes. Avoid creating dust. Use in a well-ventilated

area.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Protect from

light.

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash with soap and water.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Rinse mouth. Get medical attention if symptoms occur.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Iopamidol-d8 in a

research setting.
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Safe Handling Workflow for Iopamidol-d8.

Stability and Reactivity
Iopamidol is a stable compound under normal conditions.
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Conditions to Avoid: Presence of incompatible materials.

Incompatible Materials: Avoid reaction with oxidizing agents. It is also noted that many

radiopaque contrast agents are incompatible with some antihistamines and other drugs in

vitro.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of iodine and nitrogen oxides.

In conclusion, while a specific, comprehensive Safety Data Sheet for Iopamidol-d8 is not

readily available, the extensive data on the parent compound, Iopamidol, provides a solid

foundation for its safe handling and use in a research setting. By following standard laboratory

safety protocols and being aware of the information presented in this guide, researchers can

work with Iopamidol-d8 with minimal risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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